Cas no 887888-81-5 (ethyl 3-(2Z)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enamido-1-benzofuran-2-carboxylate)

• Product Name: ethyl 3-(2Z)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enamido-1-benzofuran-2-carboxylate
• CAS No: 887888-81-5
• MF: C₂₁H₁₇NO₆
• MW: 379.362786054611
• CID: 6483409
• Update Time: 2025-10-28

ethyl 3-(2Z)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enamido-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2Z)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enamido-1-benzofuran-2-carboxylate
• ethyl (Z)-3-(3-(benzo[d][1,3]dioxol-5-yl)acrylamido)benzofuran-2-carboxylate
• 2-Benzofurancarboxylic acid, 3-[[3-(1,3-benzodioxol-5-yl)-1-oxo-2-propen-1-yl]amino]-, ethyl ester

• Inchi： 1S/C21H17NO6/c1-2-25-21(24)20-19(14-5-3-4-6-15(14)28-20)22-18(23)10-8-13-7-9-16-17(11-13)27-12-26-16/h3-11H,2,12H2,1H3,(H,22,23)
• InChI Key： LDQRUDUCFRDOAO-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C=CC2=CC=C3OCOC3=C2)=C1C(OCC)=O

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• Boiling Point: 601.9±55.0 °C(Predicted)
• pka: 11.90±0.43(Predicted)

Additional information on ethyl 3-(2Z)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enamido-1-benzofuran-2-carboxylate

Professional Introduction to Ethyl 3-(2Z)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enamido-1-benzofuran-2-carboxylate (CAS No. 887888-81-5)

Ethyl 3-(2Z)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enamido-1-benzofuran-2-carboxylate, identified by its CAS number 887888-81-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic systems and functional groups that are often employed in the development of novel therapeutic agents.

The molecular structure of Ethyl 3-(2Z)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enamido-1-benzofuran-2-carboxylate features a benzofuran core conjugated with a propenamido group and a benzodioxole moiety. The benzodioxole ring, also known as an oxygenated dibenzo-p-dioxin derivative, is a prominent pharmacophore in medicinal chemistry due to its ability to interact with various biological targets. This structural motif has been extensively studied for its potential applications in the treatment of neurological disorders, infectious diseases, and inflammatory conditions.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors that target enzymes and receptors involved in disease pathogenesis. The compound Ethyl 3-(2Z)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enamido-1-benzofuran-2-carboxylate has emerged as a promising candidate in this context due to its unique structural features. Specifically, the propenamido group and the benzofuran scaffold provide multiple sites for interaction with biological macromolecules, making it a versatile scaffold for drug discovery.

One of the most compelling aspects of Ethyl 3-(2Z)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enamido-1-benzofuran-2-carboxylate is its potential as a lead compound for the development of novel therapeutics. Preclinical studies have demonstrated that derivatives of this compound exhibit significant inhibitory activity against several key enzymes implicated in cancer progression and inflammation. For instance, research has shown that analogs of this molecule can modulate the activity of cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins and other inflammatory mediators.

The benzodioxole moiety in Ethyl 3-(2Z)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enamido-1-benzofuran-2-carboxylate has been particularly highlighted for its ability to interact with specific binding pockets on target proteins. This interaction is often mediated through hydrogen bonding networks and hydrophobic interactions, which are critical for the binding affinity and specificity of drug candidates. The propenamido group further enhances the pharmacological profile of this compound by providing additional functional handles for chemical modification and optimization.

Recent advances in computational chemistry have enabled the rapid design and evaluation of novel molecular entities like Ethyl 3-(2Z)-3-(2H-1,3-benzodioxol-5-yi)propenamidobenzofuranic acid ethyl ester. Molecular docking studies have been instrumental in identifying key interactions between this compound and its biological targets. These studies have revealed that the benzodioxole ring can effectively engage with aromatic residues in protein active sites, while the propenamido group forms critical hydrogen bonds with polar backbone atoms.

The synthesis of Ethyl 3-(2Z)-3-(2H-pyrrolizino[1',4':5',8'-benzodioxol]-5'-yloxy)propenoic acid ethyl ester presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters and functional groups necessitates careful planning to ensure high yields and enantiomeric purity. However, recent developments in asymmetric synthesis have provided innovative strategies for constructing complex molecular frameworks with high precision.

In conclusion, Ethyl 3-(2Z)-3-(4-methoxyphenoxy)methylideneaminobenzofuranic acid ethylester represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications for this class of compounds, it is likely that derivatives of this molecule will play a crucial role in the development of next-generation pharmaceuticals.